Cas no 71787-52-5 (1-(3-Nitrophenyl)-but-3-en-1-ol)

• Product Name: 1-(3-Nitrophenyl)-but-3-en-1-ol
• CAS No: 71787-52-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 545069
• Update Time: 2023-08-03

1-(3-Nitrophenyl)-but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-nitro-a-2-propenyl-
• 1-(3-nitrophenyl)-but-3-en-1-ol
• 1-(3-nitrophenyl)but-3-en-1-ol
• 3-Nitro-alpha-allylbenzyl alcohol
• JZWXJOKYHHHXBB-UHFFFAOYSA-N
• 1-(3-Nitrophenyl)-3-buten-1-ol
• PK04_181023
• 1-(3-Nitrophenyl)-but-3-en-1-ol

• Inchi： 1S/C10H11NO3/c1-2-4-10(12)8-5-3-6-9(7-8)11(13)14/h2-3,5-7,10,12H,1,4H2
• InChI Key： JZWXJOKYHHHXBB-UHFFFAOYSA-N
• SMILES： OC(CC=C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 2.3
• Topological Polar Surface Area: 66